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Compound of Interest

Compound Name: Fdl169

Cat. No.: B607426 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This document provides a comprehensive guide to the proper disposal

procedures for Fdl169, a CFTR corrector. While a specific Safety Data Sheet (SDS) for Fdl169
is not publicly available, this guidance is based on best practices for the disposal of

halogenated organic compounds and general laboratory chemical waste.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle Fdl169 with appropriate

personal protective equipment (PPE). This includes, but is not limited to:

Safety Goggles: To protect the eyes from potential splashes.

Chemical-Resistant Gloves: Nitrile or neoprene gloves are recommended.

Laboratory Coat: To protect skin and clothing.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation.

Step-by-Step Disposal Protocol
The disposal of Fdl169, a fluorinated organic compound, requires careful segregation and

handling to ensure compliance with hazardous waste regulations.
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Waste Segregation: Fdl169 waste, including pure compound, solutions, and contaminated

materials (e.g., pipette tips, gloves, and empty containers), must be collected separately

from non-hazardous and other types of chemical waste.

Waste Container: Use a designated, clearly labeled, and leak-proof waste container for all

Fdl169 waste. The container should be made of a material compatible with halogenated

organic compounds. The label should prominently display:

"Hazardous Waste"

"Fdl169" or its chemical name: 2-(7-ethoxy-4-(3-fluorophenyl)-1-oxophthalazin-2(1H)-yl)-

N-methyl-N-(2-methylbenzo[d]oxazol-6-yl)acetamide

The primary hazard(s) (e.g., "Halogenated Organic Compound")

Accumulation start date.

Collection of Waste:

Solid Waste: Collect unused or expired Fdl169 powder and any grossly contaminated

items (e.g., weighing boats, contaminated paper towels) directly into the designated waste

container.

Liquid Waste: Solutions containing Fdl169 should be collected in a separate, compatible

liquid waste container. Do not mix with other solvent waste streams unless explicitly

permitted by your institution's hazardous waste management plan.

Sharps: Any sharps contaminated with Fdl169 (e.g., needles, broken glass) must be

placed in a designated sharps container that is also labeled as containing Fdl169 waste.

Storage: Store the Fdl169 waste container in a designated satellite accumulation area within

the laboratory. This area should be secure, well-ventilated, and away from sources of ignition

or incompatible chemicals.

Final Disposal: Arrange for the collection of the Fdl169 waste by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

company. Do not attempt to dispose of Fdl169 down the drain or in regular trash.
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Quantitative Data Summary
As no specific Safety Data Sheet for Fdl169 was identified, quantitative data regarding toxicity

or environmental hazards are not available. The following table summarizes the known physical

and chemical properties of Fdl169.

Property Value

Chemical Formula C27H23FN4O4

Molecular Weight 486.5 g/mol

Appearance Solid (form not specified)

Solubility Information not available

Experimental Protocols
Detailed experimental protocols for the use of Fdl169 are beyond the scope of this disposal

guide. Researchers should refer to their specific experimental designs and institutional

protocols for handling and use.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Fdl169.

Laboratory Operations Waste Management Final Disposition

Generation of Fdl169 Waste Segregate Fdl169 Waste
Step 1

Package in Labeled, Compatible Container
Step 2

Store in Satellite Accumulation Area
Step 3

Schedule Waste PickupStep 4 Transport by Licensed Hazardous Waste Hauler Proper Disposal at a Permitted Facility
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Caption: Workflow for the proper disposal of Fdl169 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b607426?utm_src=pdf-body
https://www.benchchem.com/product/b607426?utm_src=pdf-body
https://www.benchchem.com/product/b607426?utm_src=pdf-body
https://www.benchchem.com/product/b607426?utm_src=pdf-body
https://www.benchchem.com/product/b607426?utm_src=pdf-body-img
https://www.benchchem.com/product/b607426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and hazardous waste management protocols and comply with all applicable

local, state, and federal regulations.

To cite this document: BenchChem. [Proper Disposal of Fdl169: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607426#fdl169-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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